Cas no 918810-73-8 (N-3-(aminomethyl)phenyl-3-methylbutanamide)

• Product Name: N-3-(aminomethyl)phenyl-3-methylbutanamide
• CAS No: 918810-73-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 770689
• Update Time: 2025-11-02

N-3-(aminomethyl)phenyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[3-(aminomethyl)phenyl]-3-methyl-
• N-[3-(aminomethyl)phenyl]-3-methylbutanamide
• n-(3-(aminomethyl)phenyl)-3-methylbutanamide
• NE25740
• Z857667898
• N-3-(aminomethyl)phenyl-3-methylbutanamide

• Inchi： 1S/C12H18N2O/c1-9(2)6-12(15)14-11-5-3-4-10(7-11)8-13/h3-5,7,9H,6,8,13H2,1-2H3,(H,14,15)
• InChI Key： FBQAWKBZUZETAK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC=C(CN)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Topological Polar Surface Area: 55.1

Additional information on N-3-(aminomethyl)phenyl-3-methylbutanamide

Recent Advances in the Study of N-3-(aminomethyl)phenyl-3-methylbutanamide (CAS: 918810-73-8)

N-3-(aminomethyl)phenyl-3-methylbutanamide (CAS: 918810-73-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits, making it a focal point in drug discovery and development.

The synthesis and characterization of N-3-(aminomethyl)phenyl-3-methylbutanamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. These studies have provided a solid foundation for further investigations into its biological activity and potential applications in medicine.

One of the key areas of research has been the compound's interaction with biological targets. Preliminary in vitro studies have demonstrated that N-3-(aminomethyl)phenyl-3-methylbutanamide exhibits selective binding to specific receptors, suggesting its potential as a modulator of certain signaling pathways. These findings have sparked interest in its application for treating neurological disorders and inflammatory conditions, where modulation of these pathways is of therapeutic relevance.

In addition to its receptor-binding properties, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have revealed favorable characteristics, such as good oral bioavailability and a reasonable half-life. These properties are critical for its development as a viable drug candidate, and ongoing research aims to optimize these parameters further.

Another significant aspect of the research on N-3-(aminomethyl)phenyl-3-methylbutanamide is its safety profile. Toxicity studies conducted in animal models have indicated a low incidence of adverse effects at therapeutic doses, which is encouraging for its progression into clinical trials. However, further studies are needed to fully assess its long-term safety and potential side effects in humans.

The therapeutic potential of N-3-(aminomethyl)phenyl-3-methylbutanamide extends beyond its initial applications. Recent findings suggest that it may also have utility in oncology, where it has shown preliminary efficacy in inhibiting the growth of certain cancer cell lines. These results, while still in the early stages, highlight the compound's versatility and the need for continued exploration of its mechanisms and applications.

In conclusion, N-3-(aminomethyl)phenyl-3-methylbutanamide (CAS: 918810-73-8) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties, combined with a favorable safety profile, make it a compound of great interest for further development. Ongoing and future studies will be crucial in unlocking its full therapeutic potential and advancing it toward clinical application.